Cas no 1214888-75-1 (2-(naphthalen-2-yl)ethanethioamide)

• Product Name: 2-(naphthalen-2-yl)ethanethioamide
• CAS No: 1214888-75-1
• MF: C₁₂H₁₁NS
• MW: 201.287441492081
• CID: 6375106
• PubChem ID: 83969571
• Update Time: 2025-06-26

2-(naphthalen-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-2-yl)ethanethioamide
• 2-Naphthaleneethanethioamide
• 1214888-75-1
• SCHEMBL14109886
• 2-naphthylthioacetamide
• EN300-1847136

• Inchi： 1S/C12H11NS/c13-12(14)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7H,8H2,(H2,13,14)
• InChI Key： KSHBUXFYXVIXQY-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1CC(N)=S

Computed Properties

• Exact Mass: 201.06122053g/mol
• Monoisotopic Mass: 201.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 386.4±35.0 °C(Predicted)
• pka: 12.97±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(naphthalen-2-yl)ethanethioamide

Introduction to 2-(naphthalen-2-yl)ethanethioamide (CAS No: 1214888-75-1)

2-(naphthalen-2-yl)ethanethioamide, identified by the Chemical Abstracts Service Number (CAS No) 1214888-75-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic thioamide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a naphthalene ring linked to an ethanethioamide moiety, which suggests a rich chemical reactivity and versatility in molecular design.

The naphthalene core, a polycyclic aromatic hydrocarbon, contributes to the compound's stability and electronic characteristics, making it a valuable scaffold for further functionalization. The thioamide group (-CONH-S-) introduces polar and reactive sites, enabling interactions with biological targets such as enzymes and receptors. This combination of structural elements positions 2-(naphthalen-2-yl)ethanethioamide as a promising candidate for drug discovery initiatives.

In recent years, there has been a growing interest in thioamide derivatives due to their role in modulating biological pathways. Studies have demonstrated that thioamides can act as intermediates in the synthesis of bioactive molecules, including protease inhibitors and anti-inflammatory agents. The presence of the naphthalenyl group in 2-(naphthalen-2-yl)ethanethioamide enhances its potential as a pharmacophore, allowing for fine-tuning of pharmacokinetic and pharmacodynamic properties.

Current research in medicinal chemistry emphasizes the development of small molecules that can selectively interact with disease-related targets. 2-(naphthalen-2-yl)ethanethioamide has been explored in several preclinical studies for its potential therapeutic effects. For instance, its structural motif has been investigated for its ability to inhibit certain enzymes involved in cancer progression. The naphthalene ring's ability to engage in π-stacking interactions with biomolecules further enhances its binding affinity and specificity.

The synthesis of 2-(naphthalen-2-yl)ethanethioamide involves multi-step organic reactions, typically starting from commercially available naphthalene derivatives. The introduction of the thioamide functionality requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, facilitating its use in large-scale pharmaceutical research.

One of the key advantages of 2-(naphthalen-2-yl)ethanethioamide is its modularity, allowing chemists to introduce additional substituents at various positions on the naphthalene ring or the thioamide group. This flexibility enables the creation of a diverse library of derivatives with tailored biological activities. Such libraries are instrumental in high-throughput screening programs aimed at identifying novel lead compounds for drug development.

The pharmacological profile of 2-(naphthalen-2-yl)ethanethioamide has been studied in vitro using various cell-based assays. Initial findings suggest that it may exhibit inhibitory effects on certain kinases and transcription factors relevant to inflammatory diseases. Additionally, its interaction with mitochondrial components has been explored, indicating potential applications in neuroprotective therapies. These preliminary results underscore the compound's promise as a therapeutic agent.

In conclusion, 2-(naphthalen-2-yl)ethanethioamide (CAS No: 1214888-75-1) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological entities. Its unique combination of a naphthalene scaffold and a thioamide group provides a rich foundation for further chemical exploration and biological evaluation. As research continues to uncover new therapeutic targets, compounds like 2-(naphthalen-2-yl)ethanethioamide are likely to play an increasingly important role in the discovery and development of next-generation medications.